Cas no 1540511-27-0 (1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine
• CAS No: 1540511-27-0
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6444910
• PubChem ID: 83808390
• Update Time: 2025-11-01

1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine
• EN300-1846493
• 1540511-27-0
• 1-[(2,3,4-trifluorophenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H10F3N/c11-7-2-1-6(8(12)9(7)13)5-10(14)3-4-10/h1-2H,3-5,14H2
• InChI Key： BWINALAYWWNEGZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC1(CC1)N)F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine

Introduction to 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine (CAS No. 1540511-27-0)

1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine, also known by its CAS number 1540511-27-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a trifluorophenyl substituent. These characteristics contribute to its potential applications in various therapeutic areas.

The molecular formula of 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine is C₉H₉F₃N, and its molecular weight is approximately 196.17 g/mol. The compound's structure consists of a cyclopropane ring attached to a methyl group, which is further substituted with a 2,3,4-trifluorophenyl group. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of fluorine atoms in 1-(2,3,4-trifluorophenyl)methylclopropan-1-amine contributes to its potential as a lead compound for drug discovery. Fluorine atoms can significantly alter the electronic properties of molecules, leading to changes in their binding affinities and biological activities.

1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine has been studied for its potential as a modulator of various biological targets. One area of focus has been its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can exhibit agonistic or antagonistic effects on specific receptors, making it a promising candidate for the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential CNS applications, 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine have also been evaluated. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body after administration. Furthermore, the compound's low toxicity profile makes it an attractive candidate for further development.

Clinical trials are an essential step in the drug development process, and preliminary studies involving 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels. These trials have also provided valuable data on the pharmacokinetic and pharmacodynamic properties of the molecule in humans.

To further advance the clinical development of 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine, ongoing research is focused on optimizing its formulation and delivery methods. For example, efforts are being made to develop sustained-release formulations that can provide prolonged therapeutic effects while minimizing side effects. Additionally, combination therapies involving this compound with other drugs are being explored to enhance treatment outcomes.

In conclusion, 1-(2,3,4-trifluorophenyl)methylcyclopropan-1-amine (CAS No. 1540511-27-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for addressing unmet medical needs in various disease areas.